Cas no 15485-69-5 (Ethanone,2-(4-fluorophenyl)-1-(2,4,6-trihydroxyphenyl)-)

• Product Name: Ethanone,2-(4-fluorophenyl)-1-(2,4,6-trihydroxyphenyl)-
• CAS No: 15485-69-5
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• CID: 121019
• PubChem ID: 5189895
• Update Time: 2025-04-18

Ethanone,2-(4-fluorophenyl)-1-(2,4,6-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(4-fluorophenyl)-1-(2,4,6-trihydroxyphenyl)-
• 2-(4-FLUOROPHENYL)-1-(2,4,6-TRIHYDROXYPHENYL)ETHANONE
• 2,4,6-Trihydroxy-phenyl 4-fluoro-benzyl-ketone
• Oprea1_843820
• SCHEMBL11627675
• 2-(4-fluorophenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• DTXSID80409310
• 15485-69-5
• MFCD00854035
• AKOS002385010
• Oprea1_250814

• Inchi： 1S/C14H11FO4/c15-9-3-1-8(2-4-9)5-11(17)14-12(18)6-10(16)7-13(14)19/h1-4,6-7,16,18-19H,5H2
• InChI Key： WAPZGBCWSLEYCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C1C(=CC(=CC=1O)O)O)=O

Computed Properties

• Exact Mass: 262.06400
• Monoisotopic Mass: 262.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 2.36790